Cas no 1638771-53-5 (6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile)
1638771-53-5 structure
Product Name:6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile
CAS No:1638771-53-5
MF:C8H6N4
MW:158.160040378571
CID:4612314
Update Time:2022-07-26
6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-METHYL-7H-PYRROLO[2,3-D]PYRIMIDIN-4-CARBONITRILE
- 6-Methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile
- 6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile
-
- Inchi: 1S/C8H6N4/c1-5-2-6-7(3-9)10-4-11-8(6)12-5/h2,4H,1H3,(H,10,11,12)
- InChI Key: MMFVTKSJDHHLJV-UHFFFAOYSA-N
- SMILES: C1=NC(C#N)=C2C=C(C)NC2=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM269441-100mg |
6-Methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile |
1638771-53-5 | 95%+ | 100mg |
$*** | 2023-03-30 | |
| Chemenu | CM269441-250mg |
6-Methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile |
1638771-53-5 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM269441-500mg |
6-Methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile |
1638771-53-5 | 95%+ | 500mg |
$*** | 2023-03-30 | |
| Chemenu | CM269441-1g |
6-Methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile |
1638771-53-5 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM269441-100mg |
6-Methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile |
1638771-53-5 | 95%+ | 100mg |
$1271 | 2021-08-18 | |
| Chemenu | CM269441-250mg |
6-Methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile |
1638771-53-5 | 95%+ | 250mg |
$1652 | 2021-08-18 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ1132-100MG |
6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile |
1638771-53-5 | 95% | 100MG |
¥ 1,762.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ1132-250MG |
6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile |
1638771-53-5 | 95% | 250MG |
¥ 2,818.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ1132-500MG |
6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile |
1638771-53-5 | 95% | 500MG |
¥ 4,699.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ1132-1G |
6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile |
1638771-53-5 | 95% | 1g |
¥ 7,042.00 | 2023-04-14 |
6-methyl-7H-pyrrolo[2,3-d]pyrimidine-4-carbonitrile Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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